Cas no 946289-72-1 (N4-(4-methoxyphenyl)-N2-(3-phenylpropyl)pteridine-2,4-diamine)

• Product Name: N4-(4-methoxyphenyl)-N2-(3-phenylpropyl)pteridine-2,4-diamine
• CAS No: 946289-72-1
• MF: C₂₂H₂₂N₆O
• MW: 386.449683666229
• CID: 6584300
• PubChem ID: 16910817
• Update Time: 2024-01-02

N4-(4-methoxyphenyl)-N2-(3-phenylpropyl)pteridine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• N4-(4-methoxyphenyl)-N2-(3-phenylpropyl)pteridine-2,4-diamine
• 4-N-(4-methoxyphenyl)-2-N-(3-phenylpropyl)pteridine-2,4-diamine
• AKOS002329542
• F2359-0263
• 946289-72-1
• CCG-325397

• Inchi： 1S/C22H22N6O/c1-29-18-11-9-17(10-12-18)26-21-19-20(24-15-14-23-19)27-22(28-21)25-13-5-8-16-6-3-2-4-7-16/h2-4,6-7,9-12,14-15H,5,8,13H2,1H3,(H2,24,25,26,27,28)
• InChI Key： XZZQRNNRKCPLHK-UHFFFAOYSA-N
• SMILES： O(C([H])([H])[H])C1C([H])=C([H])C(=C([H])C=1[H])N([H])C1C2C(=NC([H])=C([H])N=2)N=C(N=1)N([H])C([H])([H])C([H])([H])C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H]

Computed Properties

• Exact Mass: 386.18550935g/mol
• Monoisotopic Mass: 386.18550935g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 84.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives Pteridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives